Cas no 149764-48-7 (2-Propanone,1-(2-ethyl-2-oxiranyl)-)

• Product name: 2-Propanone,1-(2-ethyl-2-oxiranyl)-
• CAS No: 149764-48-7
• MF: C₇H₁₂O₂
• MW: 128.16898
• CID: 105398
• PubChem ID: 10261107

2-Propanone,1-(2-ethyl-2-oxiranyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1-(2-ethyl-2-oxiranyl)-
• 2-Propanone, 1-(2-ethyloxiranyl)- (9CI)
• 1-(2-ethyloxiran-2-yl)propan-2-one
• 149764-48-7

• Inchi： InChI=1S/C7H12O2/c1-3-7(5-9-7)4-6(2)8/h3-5H2,1-2H3
• InChI Key： ZTUJYASJWSWOER-UHFFFAOYSA-N
• SMILES： CC(CC1(CO1)CC)=O

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 29.6Ų

Experimental Properties

• PSA: 29.6